Arachidonic Acid Methyl Ester
Arachidonic Acid Methyl Ester
Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester can also be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate.
Brand Name:
Vulcanchem
CAS No.:
2566-89-4
VCID:
VC0152956
InChI:
InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H34O2
Molecular Weight:
318.5 g/mol
Arachidonic Acid Methyl Ester
CAS No.: 2566-89-4
Reference Standards
VCID: VC0152956
Molecular Formula: C21H34O2
Molecular Weight: 318.5 g/mol
| CAS No. | 2566-89-4 |
|---|---|
| Product Name | Arachidonic Acid Methyl Ester |
| Molecular Formula | C21H34O2 |
| Molecular Weight | 318.5 g/mol |
| IUPAC Name | methyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16- |
| Standard InChIKey | OFIDNKMQBYGNIW-ZKWNWVNESA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
| Description | Arachidonic acid is the keystone essential fatty acid at the origin of the arachidonic acid cascade. It is converted by cyclooxygenase, lipoxygenase, and epoxygenase enzymes into more than one hundred fifty different potent primary autacoid metabolites in species ranging from fungi to plants to mammals. Arachidonic acid is stored in tissue phospholipids in esterified form, where it comprises a small but critically controlled percentage of the polyunsaturated fatty acid pool. Arachidonic acid content is frequently measured by the saponification of the lipid fraction followed by methyl esterification and gas chromatographic analysis of the resulting FAME (fatty acid methyl ester) compounds. Arachidonic acid methyl ester can also be incorporated into dietary regimens or fed to cultured cells as a source of exogenous arachidonate. |
| Synonyms | (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic Acid Methyl Ester; (all-Z)-5,8,11,14-Eicosatetraenoic Acid Methyl Ester; Methyl Arachidonate; Methyl 5Z,8Z,11Z,14Z-Eicosatetraenoate; Methyl all-cis-5,8,11,14-Eicosatetraenoate; Methyl cis,cis,cis,cis-Eicosa |
| Reference | 1. H. Katsuki and S. Okuda “Arachidonic acid as a neurotoxic and neurotrophic substance” Prog Neurobiol, vol. 46(6) pp. 607-636, 19952. R. Sanchez-Mejia and L. Mucke “Phospholipase A2 and arachidonic acid in Alzheimer/'s disease” Biochim Biophys Acta, vol. 1801(8) pp. 784-790, 20103. E. Bates “Eicosanoids, fatty acids and neutrophils: their relevance to the pathophysiology of disease” Prostaglandins Leukot Essent Fatty Acids, vol. 53pp.75–86, 19954. L. Levine “Proteasome inhibitors: Their effects on arachidonic acid release from cells in culture and arachidonic acid metabolism in rat liver cells” BMCPharmacology, vol. 4(15), 2004 |
| PubChem Compound | 6421258 |
| Last Modified | Nov 11 2021 |
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